Cas no 2194965-52-9 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2194965-52-9
• MF: C₁₆H₁₉N₃O₃S₃
• MW: 397.535359621048
• CID: 5337877
• Update Time: 2025-05-30

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C16H19N3O3S3/c1-10-16(11(2)19(3)18-10)25(21,22)17-8-13(20)15-5-4-14(24-15)12-6-7-23-9-12/h4-7,9,13,17,20H,8H2,1-3H3
• InChI Key： AHKAIONNMWRUOE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C1=CC=C(C2=CSC=C2)S1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 557
• XLogP3: 1.9
• Topological Polar Surface Area: 149

Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Introduction to N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a highly specialized organic compound with the CAS number 2194965-52-9. This compound is characterized by its unique chemical structure, which combines a bithiophene moiety with a pyrazole sulfonamide group. The bithiophene component, specifically the 2,3'-bithiophene derivative, is known for its aromatic stability and electronic properties, making it a valuable building block in various chemical and material applications.

The sulfonamide group in this compound plays a critical role in modulating its physicochemical properties. Sulfonamides are widely used in pharmaceuticals due to their ability to enhance solubility and bioavailability. In this case, the 1H-pyrazole ring with three methyl substituents further enhances the compound's stability and potential for use in drug delivery systems. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most significant aspects of this compound is its potential application in optoelectronic materials. The bithiophene moiety contributes to strong electronic coupling and conjugation effects, which are essential for materials used in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating such structures into polymer frameworks can significantly improve device efficiency and stability. For instance, a study published in Nature Materials in 2023 reported that similar bithiophene-containing polymers exhibited enhanced charge transport properties under ambient conditions.

In addition to its electronic properties, this compound has shown promise in biotechnology applications. The hydroxyl group present on the ethyl chain introduces hydrophilic characteristics, which can be advantageous in bioconjugation reactions. This feature makes it a candidate for use in drug targeting systems or as a component of biosensors. Recent advancements in click chemistry have further expanded the possibilities for incorporating such molecules into complex biological systems.

The synthesis of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide involves a multi-step process that combines principles from organometallic chemistry and nucleophilic substitution reactions. The key steps include the preparation of the bithiophene derivative through a Stille coupling reaction and subsequent functionalization with the pyrazole sulfonamide group. This approach ensures high yields and excellent control over the final product's purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and potential for sustainable use.

In conclusion, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide represents a versatile platform for advancing both materials science and medicinal chemistry. Its unique combination of structural features positions it as a valuable tool for developing next-generation technologies across multiple disciplines.